Cas no 1805289-76-2 (Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate
• CAS No: 1805289-76-2
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877414
• Update Time: 2025-06-11

Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)5-4(2-12)3-13-8(14(16)17)6(5)7(10)11/h3,7H,1H3
• InChI Key： QTIYCHLKYKSVMQ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C#N)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

Recent Advances in the Study of Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS: 1805289-76-2)

Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS: 1805289-76-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitropyridine core and difluoromethyl substituent, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights for researchers in the field.

The synthesis of Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the efficiency of the nitration and esterification steps, reducing byproduct formation. This advancement is particularly relevant for large-scale production, where consistency and cost-effectiveness are critical.

In terms of biological activity, Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate has been investigated as a potential intermediate in the development of kinase inhibitors. Its structural features, including the electron-withdrawing nitro and cyano groups, make it a versatile scaffold for further functionalization. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways, though further optimization is required to improve selectivity and reduce off-target effects.

Another area of interest is the compound's potential application in agrochemicals. Research conducted by a European consortium in 2024 highlighted its efficacy as a precursor for novel herbicides. The difluoromethyl group, in particular, contributes to enhanced bioavailability and stability under field conditions. Field trials are currently underway to evaluate its performance in diverse environmental settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include computational modeling to predict its interactions with biological targets, as well as the exploration of derivatives with improved efficacy and safety profiles. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications.

In conclusion, Methyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate represents a compelling area of study in chemical biology and pharmaceutical research. Its versatile chemistry and potential applications underscore the importance of continued investigation. Researchers are encouraged to explore its full range of possibilities, from drug development to agricultural innovations, while addressing the existing limitations through interdisciplinary approaches.